Cas no 93316-56-4 (2-Methyl-8-(tosyloxy)quinoline)

• Product Name: 2-Methyl-8-(tosyloxy)quinoline
• CAS No: 93316-56-4
• MF: C₁₇H₁₅NO₃S
• MW: 313.370903253555
• CID: 5722487
• PubChem ID: 12245217
• Update Time: 2025-08-05

2-Methyl-8-(tosyloxy)quinoline Chemical and Physical Properties

Names and Identifiers

• EN300-37153360
• 93316-56-4
• 2-methylquinolin-8-yl 4-methylbenzene-1-sulfonate
• AKOS008676469
• 2-Methyl-8-(tosyloxy)quinoline

• Inchi： 1S/C17H15NO3S/c1-12-6-10-15(11-7-12)22(19,20)21-16-5-3-4-14-9-8-13(2)18-17(14)16/h3-11H,1-2H3
• InChI Key： TZNHDMOVOZJZJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC=CC2=CC=C(C)N=C21

Computed Properties

• Exact Mass: 313.07726451g/mol
• Monoisotopic Mass: 313.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-Methyl-8-(tosyloxy)quinoline

Comprehensive Overview of 2-Methyl-8-(tosyloxy)quinoline (CAS No. 93316-56-4): Properties, Applications, and Research Insights

2-Methyl-8-(tosyloxy)quinoline (CAS No. 93316-56-4) is a specialized quinoline derivative that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its tosyloxy functional group, serves as a versatile intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-Methyl-8-(tosyloxy)quinoline synthesis", "CAS 93316-56-4 applications", and "quinoline derivatives in drug discovery", reflecting its relevance in modern chemistry.

The molecular structure of 2-Methyl-8-(tosyloxy)quinoline combines a methyl-substituted quinoline core with a tosylate leaving group, making it a valuable scaffold for nucleophilic substitution reactions. Its CAS No. 93316-56-4 is often referenced in patent literature and academic journals, particularly in studies exploring heterocyclic compound reactivity. Recent trends highlight its utility in catalysis and material science, aligning with the growing demand for sustainable synthetic methodologies.

In pharmaceutical contexts, 2-Methyl-8-(tosyloxy)quinoline is investigated for its potential as a precursor to kinase inhibitors and antimicrobial agents. Searches for "quinoline-based therapeutics" and "tosyloxy group in medicinal chemistry" underscore its interdisciplinary importance. The compound’s stability and reactivity profile also make it a candidate for fluorescence probes and sensor development, addressing emerging needs in diagnostics and imaging technologies.

From a synthetic perspective, optimizing the yield of CAS 93316-56-4 involves Pd-catalyzed cross-coupling or microwave-assisted reactions, topics frequently queried in AI-driven chemical databases. Environmental considerations have spurred interest in green chemistry approaches for its production, resonating with global sustainability goals. Analytical techniques like HPLC and NMR are critical for purity assessment, as emphasized in user searches for "quality control of quinoline derivatives".

Future research directions for 2-Methyl-8-(tosyloxy)quinoline may explore its role in optoelectronic materials or bioconjugation strategies, areas gaining traction in scientific forums. Its CAS No. 93316-56-4 remains a keystone in cheminformatics platforms, aiding virtual screening and structure-activity relationship (SAR) studies. This compound exemplifies how tailored heterocycles bridge fundamental science and industrial innovation.